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Compound Name: ZW4864 free base

Cat. No.: B8216099 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
ZW4864 is a potent and selective orally active inhibitor of the β-catenin/B-Cell lymphoma 9

(BCL9) protein-protein interaction, a critical node in the Wnt signaling pathway.[1] Proper

preparation of ZW4864 free base stock solutions is crucial for accurate and reproducible

experimental results in both in vitro and in vivo studies. This document provides a detailed

protocol for the preparation, storage, and handling of ZW4864 free base stock solutions, along

with relevant chemical and physical properties and a diagram of the targeted signaling

pathway.

Introduction to ZW4864
ZW4864 is a small molecule inhibitor that selectively disrupts the interaction between β-catenin

and BCL9, thereby inhibiting the transcription of Wnt target genes.[1] Aberrant activation of the

Wnt/β-catenin signaling pathway is implicated in the development and progression of

numerous cancers. ZW4864 serves as a valuable chemical probe for studying β-catenin-

related biology and as a potential therapeutic agent.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of ZW4864 is essential for its effective

use in experimental settings.
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Property Value Reference

Molecular Formula C₃₃H₄₂N₆O₃ [2]

Molecular Weight 570.73 g/mol [2]

Appearance Solid powder [2]

CAS Number 2632259-92-6

Solubility Specifications
ZW4864 exhibits good solubility in a variety of common laboratory solvents. It is crucial to use

high-purity, anhydrous solvents to ensure maximum solubility and stability of the compound.

Solvent Solubility Notes

DMSO ≥ 2.08 mg/mL

A common solvent for

preparing high-concentration

stock solutions.

Aqueous Solutions > 3 mM
ZW4864 displays significant

aqueous solubility.

Saline (0.9% NaCl) Completely soluble at 2 mg/mL
Suitable for certain in vivo

applications.

EtOH/Saline (5/95) Completely soluble at 2 mg/mL
An alternative solvent system

for in vivo studies.

DMSO/Tween-80/H₂O

(10/10/80)
Completely soluble at 2 mg/mL

A formulation used for in vivo

administration.

Experimental Protocols
Preparation of a 10 mM ZW4864 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ZW4864 free base in

dimethyl sulfoxide (DMSO), a common starting point for most in vitro experiments.

Materials:
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ZW4864 free base (solid powder)

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Water bath (optional)

Procedure:

Pre-handling: Before opening, briefly centrifuge the vial of ZW4864 powder to ensure all the

material is at the bottom.

Weighing: Carefully weigh the desired amount of ZW4864 powder. For 1 mL of a 10 mM

stock solution, you will need 5.71 mg of ZW4864 (Molecular Weight: 570.73 g/mol ).

Dissolution:

Add the appropriate volume of anhydrous DMSO to the vial containing the ZW4864

powder.

Vortex the solution for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure it is clear and free of any particulate matter.

Aiding Dissolution (if necessary): If the compound does not fully dissolve, the following steps

can be taken:

Gentle Warming: Warm the vial in a water bath at 37°C for 5-10 minutes and vortex again.

Avoid excessive heat, as it may degrade the compound.

Sonication: Place the vial in a sonicator bath for 5-10 minutes.
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Storage:

Once the ZW4864 is completely dissolved, aliquot the stock solution into single-use

volumes in sterile microcentrifuge tubes. This will prevent degradation from repeated

freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).

Preparation of Working Solutions for In Vitro Assays
For cell-based assays, the DMSO stock solution is further diluted into the cell culture medium.

It is important to ensure that the final concentration of DMSO is not toxic to the cells (typically ≤

0.1%).

Procedure:

Perform serial dilutions of the 10 mM DMSO stock solution in DMSO to create intermediate

stock concentrations.

Add the final diluted DMSO sample to your aqueous buffer or cell culture medium.

Always include a vehicle control (medium with the same final concentration of DMSO) in

your experiments.

Visualizations
ZW4864 Mechanism of Action in the Wnt/β-catenin
Signaling Pathway
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ZW4864 Inhibition of the Wnt/β-catenin Signaling Pathway
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Caption: ZW4864 inhibits the interaction between β-catenin and BCL9 in the nucleus.
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Experimental Workflow for ZW4864 Stock Solution
Preparation

Workflow for Preparing ZW4864 Stock Solution
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Caption: A stepwise workflow for the preparation of ZW4864 stock solution.

Troubleshooting
Issue Possible Cause Recommendation

Precipitation upon dilution in

aqueous buffer

The compound's solubility limit

in the aqueous medium has

been exceeded.

Make the initial serial dilutions

in DMSO before adding to the

aqueous medium. Ensure the

final DMSO concentration is

low (e.g., <0.1%).

Compound will not dissolve in

DMSO

The concentration is above the

solubility limit. The DMSO may

have absorbed water.

Try gentle warming (37°C) or

sonication. Use fresh,

anhydrous DMSO.

Loss of compound activity over

time

Improper storage or repeated

freeze-thaw cycles.

Aliquot the stock solution into

single-use volumes and store

at -80°C for long-term stability.

For further information or specific applications, it is recommended to consult the relevant

product data sheets and published literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. file.selleckchem.com [file.selleckchem.com]

To cite this document: BenchChem. [Preparing ZW4864 Free Base Stock Solution: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b8216099?utm_src=pdf-body-img
https://www.benchchem.com/product/b8216099?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/zw4864.html
https://file.selleckchem.com/downloads/Inhibitor-Handling-Instructions-en.pdf
https://www.benchchem.com/product/b8216099#preparing-zw4864-free-base-stock-solution
https://www.benchchem.com/product/b8216099#preparing-zw4864-free-base-stock-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8216099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b8216099#preparing-zw4864-free-base-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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